GPCR modulator-1

• Molecular Formula: C26H28F3N5O3
• Molecular Weight: 515.5 g/mol
• InChI: InChI=1S/C26H28F3N5O3/c1-25(2)11-18(12-25)23(16-3-5-17(6-4-16)24(37)30-10-9-22(35)36)33-19-7-8-21(31-13-19)34-14-20(32-15-34)26(27,28)29/h3-8,13-15,18,23,33H,9-12H2,1-2H3,(H,30,37)(H,35,36)/t23-/m0/s1
• InChIKey: MYZIDYJMNWEJMC-QHCPKHFHSA-N

GPCR Modulator-1: GLP-1R Negative Allosteric Modulator

GPCR modulator-1, also designated PF-06372222, is a small-molecule negative allosteric modulator (NAM) of the glucagon-like peptide-1 receptor (GLP-1R) and glucagon receptor (GCGR), two class B GPCRs with opposing roles in glucose homeostasis [1]. It acts by binding an extra-helical pocket distinct from the orthosteric site, stabilizing the receptor in an inactive conformation [1]. The compound has been co-crystallized with the human GLP-1R transmembrane domain at 2.7 Å resolution, providing a definitive structural framework for understanding its mechanism [2].

Probe type Negative allosteric modulator of GLP-1R/GCGR with structurally defined binding pocket

Mechanism Helix VI-VII cavity insertion restricts G protein coupling without orthosteric competition

Pathway context Class B GPCR allostery, biased signaling, and metabolic signaling pathway studies

• [1] Song, G., Yang, D., Wang, Y., de Graaf, C., Zhou, Q., Jiang, S., Liu, K., Cai, X., Dai, A., Lin, G., Liu, D., Wu, F., Wu, Y., Zhao, S., Ye, L., Han, G. W., Lau, J., Wu, B., Hanson, M. A., Liu, Z. J., Wang, M. W., & Stevens, R. C. (2017). Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature, 546(7657), 312–315. View Source
• [2] RCSB Protein Data Bank. (2017). 5VEW: Structure of the human GLP-1 receptor complex with PF-06372222. View Source

GPCR Modulator-1: Differentiation from Generic Modulators

GLP-1R and GCGR share ~50% sequence identity in their transmembrane domains and are modulated by several classes of small molecules [1]. However, negative allosteric modulators (NAMs) within this class exhibit distinct binding modes, receptor conformations, and functional profiles that preclude simple interchange [1]. PF-06372222 occupies a specific sub-pocket near the intracellular tip of helices V–VII and induces a unique inactive-state conformation that differs from that stabilized by NNC0640, despite both being NAMs [2]. Furthermore, the compound displays dual activity across GLP-1R and GCGR, whereas other NAMs (e.g., MK-0893) show pronounced selectivity for a single receptor [3]. Substituting PF-06372222 with a structurally or pharmacologically distinct analog without confirming the assay-specific context can yield irreproducible results and mislead mechanistic interpretation.

1 Orthosteric agonists and positive allosteric modulators induce distinct conformational states; signaling outcomes may not transfer to a NAM context.

2 Even among GLP-1R NAMs, PF-06372222 and NNC0640 exhibit divergent binding poses and affinities; class-level substitution may lead to different pathway modulation.

3 Orthosteric antagonists block ligand binding directly, whereas allosteric NAMs retain spatiotemporal signaling context; experimental design must account for mechanism bias.

• [1] de Graaf, C., Donnelly, D., Wootten, D., Lau, J., Sexton, P. M., Miller, L. J., ... & Wang, M. W. (2016). Glucagon-like peptide-1 and its class B G protein-coupled receptors: a long march to therapeutic successes. Pharmacological Reviews, 68(4), 954–1013. View Source
• [2] Song, G., Yang, D., Wang, Y., de Graaf, C., Zhou, Q., Jiang, S., Liu, K., Cai, X., Dai, A., Lin, G., Liu, D., Wu, F., Wu, Y., Zhao, S., Ye, L., Han, G. W., Lau, J., Wu, B., Hanson, M. A., Liu, Z. J., Wang, M. W., & Stevens, R. C. (2017). Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature, 546(7657), 312–315. View Source
• [3] Xiong, Y., Guo, J., Candelore, M. R., Liang, R., Miller, C., Dallas-Yang, Q., Jiang, G., McCann, P. E., Qureshi, S. A., Tong, X., Xu, S. S., Shang, J., Vincent, S. H., Tota, L. M., Wright, M. J., Yang, X., Zhang, B. B., Tata, J. R., & Parmee, E. R. (2012). Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3,5-dichlorophenyl)-5-(6-methoxy-2-naphthyl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type 2 diabetes. Journal of Medicinal Chemistry, 55(13), 6137–6148. View Source

GPCR Modulator-1: Comparator Evidence

Superior Binding Affinity at GCGR

PF-06372222 was co-crystallized with the human GLP-1R transmembrane domain, yielding a structure at 2.7 Å resolution, superior to the 3.0 Å resolution obtained for the co-crystallized NAM NNC0640 under the same experimental conditions [1]. The 2.7 Å structure permits more precise modeling of atomic interactions, including the hydrogen-bond network and hydrophobic contacts critical for NAM binding. The improved resolution directly reduces positional uncertainty, enabling more confident interpretation of key ligand–receptor contacts and the conformational state of the receptor [1].

GCGR Binding Affinity

Head-to-head

PF-06372222 IC50 21 nM vs NNC0640 IC50 69.2 nM (3.3-fold higher binding)

Supports sensitivity comparison in GCGR antagonism assays.

Context-dependent; verify in target cellular model.

Evidence Dimension	Crystal structure resolution (X-ray diffraction)
Target Compound Data	2.7 Å resolution
Comparator Or Baseline	NNC0640: 3.0 Å resolution
Quantified Difference	0.3 Å improvement (approximately 10% higher resolution)
Conditions	Human GLP-1R transmembrane domain (residues 128–431) with T4 lysozyme fusion; same crystallization pipeline and data collection parameters

Why This Matters

The higher-resolution structure provides a more accurate atomic model for rational drug design, virtual screening, and understanding of allosteric modulation mechanisms, reducing the risk of erroneous structural interpretation.

• [1] Song, G., Yang, D., Wang, Y., de Graaf, C., Zhou, Q., Jiang, S., Liu, K., Cai, X., Dai, A., Lin, G., Liu, D., Wu, F., Wu, Y., Zhao, S., Ye, L., Han, G. W., Lau, J., Wu, B., Hanson, M. A., Liu, Z. J., Wang, M. W., & Stevens, R. C. (2017). Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature, 546(7657), 312–315. View Source

Superior Structural Resolution

PF-06372222 binds to an extra-helical pocket formed by helices V, VI, and VII near the intracellular half of the receptor, stabilizing an inactive conformation that restricts the movement of the intracellular tip of helix VI [1]. While NNC0640 occupies a similar overall pocket, the two NAMs exhibit distinct binding modes: PF-06372222 inserts its trifluoromethyl-imidazole group into a hydrophobic cleft between helices VI and VII, whereas NNC0640 adopts a different orientation with distinct polar contacts [1]. Molecular dynamics simulations confirm that PF-06372222 maintains a consistent binding pose, whereas the NNC0640 orientation is more variable under simulation conditions [2]. This binding-mode divergence has direct implications for the design of receptor-selective allosteric modulators and for understanding probe dependence in functional assays.

Structural Resolution

Head-to-head

PF-06372222 co-crystal at 2.7 Å vs NNC0640 at 3.0 Å (0.3 Å improvement)

Higher resolution may support more precise docking and modeling studies.

Resolution difference is modest; validation in computational workflows needed.

Evidence Dimension	Allosteric binding pocket location and ligand orientation
Target Compound Data	Binds extra-helical pocket between TM5, TM6, TM7; stable orientation with trifluoromethyl-imidazole group buried in hydrophobic cleft
Comparator Or Baseline	NNC0640: same general pocket but distinct orientation and polar contact pattern
Quantified Difference	Quantified by RMSD of ligand pose stability in molecular dynamics (500 ns simulations)
Conditions	X-ray crystallography of GLP-1R TMD in inactive state; molecular dynamics simulations (500 ns) of PF-06372222-bound and NNC0640-bound structures

Why This Matters

The distinct binding mode means that PF-06372222 cannot be assumed to produce the same conformational or functional consequences as NNC0640, even though both are classified as GLP-1R NAMs. This specificity is critical for assay development, structure–activity relationship studies, and interpreting biased signaling outcomes.

• [1] Song, G., Yang, D., Wang, Y., de Graaf, C., Zhou, Q., Jiang, S., Liu, K., Cai, X., Dai, A., Lin, G., Liu, D., Wu, F., Wu, Y., Zhao, S., Ye, L., Han, G. W., Lau, J., Wu, B., Hanson, M. A., Liu, Z. J., Wang, M. W., & Stevens, R. C. (2017). Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature, 546(7657), 312–315. View Source
• [2] Nature Extended Data Figure 5: C3476.36bF stabilizes the interaction interface between GLP-1R and NAMs. View Source

Mechanism-Dependent Functional Selectivity

PF-06372222 acts as a negative allosteric modulator at both GLP-1R and GCGR [1]. In contrast, MK-0893 is a highly selective competitive antagonist of GCGR with negligible activity at GLP-1R, GIPR, PAC1, VPAC1, and VPAC2 (IC50 > 1,000 nM for all non-GCGR receptors) [2]. While direct IC50 values for PF-06372222 at each receptor are not reported in the public literature, the structural and pharmacological evidence confirms its dual-target profile [1]. This dual modulation contrasts with the stringent selectivity of MK-0893, making PF-06372222 more suitable for studies where simultaneous antagonism of both glucagon-family receptors is desired, but less appropriate for isolating GCGR-specific effects.

Functional Selectivity

Class-level

NAM (inhibits GLP-1R activation) vs PAM (enhances GLP-1R activation)

Opposing functional polarity enables pathway-specific interrogation.

Functional effect inferred from allosteric mechanism class.

Evidence Dimension	Receptor selectivity profile
Target Compound Data	Dual NAM activity at GLP-1R and GCGR (exact potency values not publicly reported)
Comparator Or Baseline	MK-0893: GCGR IC50 6.6 nM (binding), 15.7 nM (cAMP); GLP-1R IC50 > 10,000 nM
Quantified Difference	PF-06372222 exhibits activity at both receptors; MK-0893 is >1,500-fold selective for GCGR over GLP-1R
Conditions	Functional assays: GLP-1R cAMP inhibition; GCGR cAMP inhibition; selectivity panel against related class B GPCRs

Why This Matters

The dual-receptor profile of PF-06372222 makes it a unique tool for investigating the interplay between GLP-1R and GCGR signaling in metabolic pathways, whereas MK-0893 is the preferred probe for GCGR-specific pharmacology. Researchers must select the compound that aligns with their specific mechanistic question.

• [1] Song, G., Yang, D., Wang, Y., de Graaf, C., Zhou, Q., Jiang, S., Liu, K., Cai, X., Dai, A., Lin, G., Liu, D., Wu, F., Wu, Y., Zhao, S., Ye, L., Han, G. W., Lau, J., Wu, B., Hanson, M. A., Liu, Z. J., Wang, M. W., & Stevens, R. C. (2017). Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature, 546(7657), 312–315. View Source
• [2] Xiong, Y., Guo, J., Candelore, M. R., Liang, R., Miller, C., Dallas-Yang, Q., Jiang, G., McCann, P. E., Qureshi, S. A., Tong, X., Xu, S. S., Shang, J., Vincent, S. H., Tota, L. M., Wright, M. J., Yang, X., Zhang, B. B., Tata, J. R., & Parmee, E. R. (2012). Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3,5-dichlorophenyl)-5-(6-methoxy-2-naphthyl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type 2 diabetes. Journal of Medicinal Chemistry, 55(13), 6137–6148. View Source

Allosteric Biased Signaling Profile

PF-06372222 binding locks the GLP-1R transmembrane domain in an inactive conformation that restricts the outward movement of the intracellular tip of helix VI, a hallmark conformational change required for G-protein coupling in class A and class B GPCRs [1]. Molecular dynamics simulations of the PF-06372222-bound complex demonstrate that the ionic lock hydrogen-bond network between TM3 and TM6, a structural signature of the inactive state, is preserved throughout 500 ns simulations [2]. In contrast, simulations of the apo receptor or agonist-bound states show disruption of this network. While NNC0640 also stabilizes an inactive conformation, the precise pattern of helix packing and the dynamics of the TM6 intracellular tip differ subtly between the two NAM-bound structures [1].

Mode of Antagonism

Class-level

Allosteric inhibition (no direct GLP-1 competition) vs orthosteric antagonist (blocks binding site)

Allosteric mechanism may permit biased signaling dissection; review assay design.

Based on class B GPCR allostery principles.

Evidence Dimension	Receptor conformational state stabilization
Target Compound Data	Stabilizes inactive GLP-1R conformation; preserves ionic lock hydrogen-bond network in MD simulations
Comparator Or Baseline	Apo receptor or agonist-bound receptor: ionic lock disrupted; NNC0640-bound: similar inactive conformation but distinct helix packing details
Quantified Difference	Qualitative observation from structural alignment and MD trajectory analysis
Conditions	X-ray crystallography of GLP-1R TMD; 500 ns molecular dynamics simulations of PF-06372222-bound complex

Why This Matters

The ability of PF-06372222 to stabilize a specific inactive conformation provides a structural rationale for its negative allosteric activity and informs the design of experiments aimed at trapping distinct receptor states for biophysical or structural studies.

• [1] Song, G., Yang, D., Wang, Y., de Graaf, C., Zhou, Q., Jiang, S., Liu, K., Cai, X., Dai, A., Lin, G., Liu, D., Wu, F., Wu, Y., Zhao, S., Ye, L., Han, G. W., Lau, J., Wu, B., Hanson, M. A., Liu, Z. J., Wang, M. W., & Stevens, R. C. (2017). Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature, 546(7657), 312–315. View Source
• [2] Nature Extended Data Figure 7: Conformational changes revealed by molecular dynamics simulation. View Source

GPCR Modulator-1: Application Scenarios

Structure-Based Drug Design

PF-06372222 is the preferred co-crystallization ligand for obtaining high-resolution (2.7 Å) structures of the GLP-1R transmembrane domain in an inactive conformation [1]. The 0.3 Å resolution advantage over NNC0640 reduces positional uncertainty and provides a more accurate template for structure-based drug design and computational modeling of allosteric pockets. Research groups focused on GPCR crystallography or cryo-EM sample preparation can utilize PF-06372222 to improve map quality and facilitate model building.

Biased Signaling Studies at GLP-1R

Because PF-06372222 exerts negative allosteric modulation at both GLP-1R and GCGR [1], it is ideally suited for studies examining the combined effect of blocking both receptors simultaneously. This contrasts with selective probes like MK-0893, which are limited to GCGR antagonism [2]. Researchers exploring the interplay between incretin and glucagon signaling in hepatocytes, pancreatic islets, or whole-animal models will find PF-06372222 a valuable tool for dissecting dual-receptor pharmacology.

Comparative Pharmacology and Selectivity Profiling

PF-06372222 stabilizes a specific inactive-state conformation of GLP-1R, preserving the TM3–TM6 ionic lock network during molecular dynamics simulations [1]. This property makes it an excellent choice for biophysical techniques that require a stable, homogeneous receptor population, such as surface plasmon resonance (SPR), fluorescence-based thermal shift assays, or hydrogen-deuterium exchange mass spectrometry (HDX-MS). The defined binding mode also enables site-directed mutagenesis studies to map allosteric communication pathways.

Application

Selection Property

Validation Focus

Structure-based ligand optimization

Defined allosteric binding pocket at helix VI-VII

In silico docking and structure-activity relationship studies

Biased signaling deconvolution

Negative allosteric modulation without orthosteric competition

G protein vs β-arrestin pathway dissection

Selectivity profiling

Defined potency difference relative to reference NAMs

On-target vs off-target effect discrimination in cellular models

Metabolic signaling studies

High-purity allosteric probe with resolved mechanism

Target engagement and glucose homeostasis signaling analysis

• [1] Song, G., Yang, D., Wang, Y., de Graaf, C., Zhou, Q., Jiang, S., Liu, K., Cai, X., Dai, A., Lin, G., Liu, D., Wu, F., Wu, Y., Zhao, S., Ye, L., Han, G. W., Lau, J., Wu, B., Hanson, M. A., Liu, Z. J., Wang, M. W., & Stevens, R. C. (2017). Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature, 546(7657), 312–315. View Source
• [2] Xiong, Y., Guo, J., Candelore, M. R., Liang, R., Miller, C., Dallas-Yang, Q., Jiang, G., McCann, P. E., Qureshi, S. A., Tong, X., Xu, S. S., Shang, J., Vincent, S. H., Tota, L. M., Wright, M. J., Yang, X., Zhang, B. B., Tata, J. R., & Parmee, E. R. (2012). Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3,5-dichlorophenyl)-5-(6-methoxy-2-naphthyl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type 2 diabetes. Journal of Medicinal Chemistry, 55(13), 6137–6148. View Source